Cas no 1784142-86-4 (methyl 2-azabicyclo2.2.2octane-1-carboxylate)

• Product Name: methyl 2-azabicyclo2.2.2octane-1-carboxylate
• CAS No: 1784142-86-4
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 5967949
• PubChem ID: 69225995
• Update Time: 2025-06-15

methyl 2-azabicyclo2.2.2octane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Azabicyclo[2.2.2]octane-1-carboxylic acid, methyl ester
• methyl 2-azabicyclo2.2.2octane-1-carboxylate
• SCHEMBL4877040
• 1784142-86-4
• EN300-1069509
• AKOS023838120
• Methyl 2-azabicyclo[2.2.2]octane-1-carboxylate

• Inchi： 1S/C9H15NO2/c1-12-8(11)9-4-2-7(3-5-9)6-10-9/h7,10H,2-6H2,1H3
• InChI Key： LIRDAPMAYCUAAW-UHFFFAOYSA-N
• SMILES： C12(C(OC)=O)CCC(CC1)CN2

Computed Properties

• Exact Mass: 169.110278721g/mol
• Monoisotopic Mass: 169.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.118±0.06 g/cm3(Predicted)
• Boiling Point: 228.4±23.0 °C(Predicted)
• pka: 9.50±0.40(Predicted)

Additional information on methyl 2-azabicyclo2.2.2octane-1-carboxylate

Introduction to Methyl 2-Azabicyclo[2.2.2]octane-1-carboxylate (CAS No. 1784142-86-4)

Methyl 2-azabicyclo[2.2.2]octane-1-carboxylate, with the CAS number 1784142-86-4, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This molecule, characterized by its unique bicyclic structure and azabicyclo moiety, has garnered attention due to its potential applications in drug development and synthetic chemistry.

The chemical structure of methyl 2-azabicyclo[2.2.2]octane-1-carboxylate consists of a seven-membered ring containing an azetidine ring, which introduces a nitrogen atom into the bicyclic framework. This nitrogen-containing heterocycle is a key feature that influences the compound's reactivity and biological properties. The presence of the ester group at the 1-position further enhances its utility in synthetic transformations.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their pharmaceutical applications. The bicyclic structure of methyl 2-azabicyclo[2.2.2]octane-1-carboxylate makes it a promising scaffold for designing molecules with enhanced binding affinity and selectivity towards biological targets. This compound has been explored in various research studies aimed at identifying new therapeutic agents.

One of the most compelling aspects of methyl 2-azabicyclo[2.2.2]octane-1-carboxylate is its potential as a building block in medicinal chemistry. The rigid bicyclic core provides a stable framework that can be modified to create more complex molecules with tailored properties. Researchers have utilized this compound in the synthesis of analogs that exhibit interesting pharmacological activities, including anti-inflammatory and analgesic effects.

The synthesis of methyl 2-azabicyclo[2.2.2]octane-1-carboxylate involves multi-step organic reactions that highlight the compound's synthetic versatility. The formation of the azabicyclo ring typically requires careful control of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research purposes.

Recent studies have also explored the chemical modifications of methyl 2-azabicyclo[2.2.2]octane-1-carboxylate to enhance its biological activity. By introducing various substituents at different positions on the molecule, researchers have been able to fine-tune its pharmacokinetic properties and improve its efficacy as a drug candidate. These modifications have led to the discovery of several novel compounds with promising therapeutic potential.

The application of computational chemistry and molecular modeling techniques has further accelerated the development of derivatives of methyl 2-azabicyclo[2.2.2]octane-1-carboxylate. These tools allow researchers to predict the biological activity of new molecules before they are synthesized, saving time and resources in the drug discovery process. The integration of experimental data with computational methods has provided valuable insights into the structure-activity relationships of this class of compounds.

In conclusion, methyl 2-azabicyclo[2.2.2]octane-1-carboxylate (CAS No. 1784142-86-4) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential applications in drug development. Its rigid bicyclic core and nitrogen-containing heterocycle make it a versatile scaffold for designing novel therapeutic agents with enhanced biological activity.